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Compound of Interest

Compound Name: Diethanolamine
CAS No.: 111-42-2
Cat. No.: B1670707
Get Quote
. J

Hazard Assessment: The "Silent" Risks

Diethanolamine (DEA) presents a deceptive risk profile. Unlike highly volatile solvents that
provide immediate olfactory warnings, DEA is a viscous, hygroscopic liquid (or low-melting
solid) with a low vapor pressure at room temperature. This physical state often leads to
complacency, yet the physiological risks are systemic and delayed.

The Core Threat: DEA is not merely a surface irritant; it is a permeator.

o Dermal Absorption: DEA readily penetrates the stratum corneum. Once absorbed, it exhibits
specific target organ toxicity (STOT-RE), accumulating in the liver and kidneys.

 Viscosity Hazard: Its syrupy consistency (approx. 350-400 cP at 30°C) means splashes do
not "run off" like water or ethanol.[1][2] They adhere to skin and eyewear, prolonging contact
time and increasing the chemical burn potential (H318: Causes serious eye damage).

» Carcinogenicity: Classified by IARC as Group 2B (Possibly carcinogenic to humans).

Exposure Logic Diagram
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The following diagram illustrates the critical pathways of exposure and the required barrier
interventions.
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Figure 1: Critical exposure pathways for DEA and the necessary barrier interventions to prevent
systemic toxicity.

The PPE Matrix: Evidence-Based Selection

Standard laboratory nitrile gloves (4 mil) are insufficient for prolonged handling of amines.
Amines can degrade nitrile rubber over time, and thin gloves offer minimal protection against
the permeation rates of pure DEA.

Glove Compatibility & Breakthrough Data

Selection Rule: For incidental contact, standard nitrile is acceptable if removed immediately.
For immersion, heating, or spill cleanup, you must use high-performance materials.[1][2]
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Glove Material

Thickness

Breakthrough
Time

Performance
Rating

Operational
Context

Laminate (Silver
Shield/Barrier)

~2.7 mil

> 480 min

Excellent

Mandatory for
spill cleanup or

immersion.[1][2]

Neoprene

Heavy Duty

> 480 min

Excellent

Preferred for
general handling

of large volumes.

[1](2]

Butyl Rubber

25 mil

> 480 min

Excellent

Suitable, though
often reduced
dexterity.[1][2]

Nitrile (Standard)

4 mil

30 - 60 min

Fair/Splash Only

Only for
analytical
aliquoting.[1][2]
Change
immediately

upon splash.

Latex (Natural
Rubber)

Any

< 10 min

Poor/Fail

DO NOT USE.
Rapid

permeation.[1][2]

Eye & Body Protection[1][2][4][5][6]

e Primary Eye Defense: Chemical splash goggles (indirect venting) are non-negotiable. Safety
glasses allow viscous liquids to seep around the edges.

e Secondary Face Defense: A polycarbonate face shield is required when pouring volumes >
100 mL or when heating DEA, as "bumping"” (sudden boiling) can project viscous liquid.

o Body Defense: A chemical-resistant apron (Neoprene or chemically treated fabric) over a
standard lab coat prevents soak-through to street clothes.[1][2]

Operational Protocol: A Self-Validating System
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To ensure safety, the protocol must be "self-validating"—meaning the steps themselves confirm
the safety of the user.

Phase 1: Preparation (The "Warm-Up")

DEA freezes at ~28°C (82°F). It is often found as a solid or semi-solid in the bottle.
e The Risk: Users often try to chip it out (creating dust) or heat it rapidly (creating pressure).
e The Protocol:

o Place the sealed container in a water bath at 40-50°C.

o Validation: Loosen the cap slightly before heating to prevent pressure buildup, then
retighten lightly.

o Wait until the liquid flows like heavy syrup. Do not overheat (>60°C) without fume
extraction, as vapor generation increases significantly.

Phase 2: Handling & Transfer[1]

o Ventilation: Always handle in a functioning fume hood.

o Technique: Pour slowly down the side of the receiving vessel or use a glass rod. This
prevents splashing of the viscous fluid.

e Double-Glove Protocol:
o Inner Layer: Standard Nitrile (dexterity).
o Outer Layer: Extended-cuff Neoprene or Laminate (chemical barrier).[1][2]

o Validation: Check the outer glove for discoloration or swelling every 20 minutes. If
detected, doff outer glove immediately.

Phase 3: Decontamination

Because DEA is hygroscopic and viscous, it does not evaporate. Residues remain active
indefinitely.
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» Wipe Down: Use a water-dampened paper towel to wipe all surfaces.[1][2] DEA is water-
soluble.[1][2][3]

e pH Check (Validation): Touch a pH strip to the cleaned surface. If pH > 9, residue remains.
Repeat cleaning.

Emergency Response & Disposal Logistics
Spill Response Workflow

DEA spills are slippery and persistent. Do not use water immediately, as this spreads the slick
area.
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Figure 2: Step-by-step spill response logic ensuring containment before neutralization.

Disposal Guidelines
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While DEA is not a federally P-listed or U-listed waste under RCRA (40 CFR 261.33), itis a
hazardous substance and often triggers state-specific regulations due to its toxicity and
corrosivity potential.[1][2]

o Waste Classification:

o Federal: Often "Non-Regulated" unless mixed with other solvents or if pH > 12.5 (D002
Corrosive).

o Best Practice: Manage as Hazardous Chemical Waste. Do not pour down the drain.
o RQ (Reportable Quantity): 100 Ibs (45.4 kg).

o Container: High-density polyethylene (HDPE) or steel.[1][2] Avoid aluminum or zinc
containers (DEA is corrosive to soft metals).

o Labeling: "Non-Regulated Waste" (if pure) or "Hazardous Waste" (if mixed/required by state).
Always include constituents: "Contains: Diethanolamine, 99%".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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